3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile

• Molecular Formula: C12H13NOS
• Molecular Weight: 219.30 g/mol
• IUPAC Name: 3-(3-hydroxy-2-methylthiolan-3-yl)benzonitrile
• InChI: InChI=1S/C12H13NOS/c1-9-12(14,5-6-15-9)11-4-2-3-10(7-11)8-13/h2-4,7,9,14H,5-6H2,1H3
• InChI Key: JBCFWRDTCPEFJB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCS1)(C2=CC=CC(=C2)C#N)O

Description

3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile (CAS: 2059993-53-0) is a benzonitrile derivative with a thiolan (tetrahydrothiophene) ring substituted at the 3-position by a hydroxyl group and a methyl group. Its molecular formula is C₁₂H₁₃NOS, with a molecular weight of 219.30 g/mol . The compound is characterized by a polar nitrile group and a sulfur-containing thiolan moiety, which may influence its solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile can be achieved through several methods. One common approach involves the reaction of benzaldehyde with hydroxylamine hydrochloride to form benzaldoxime, which is then dehydrated to produce benzonitrile . The thiolane ring can be introduced through a subsequent reaction involving thiolane derivatives and appropriate reagents under controlled conditions .

Industrial Production Methods

Industrial production of 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile typically involves optimizing the reaction conditions to ensure high yield and purity. This may include the use of catalysts, temperature control, and solvent selection to facilitate the desired transformations .

Chemical Reactions Analysis

Types of Reactions

3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst like palladium on carbon (Pd/C) are used.

Substitution: Electrophilic substitution reactions often use reagents like halogens (Cl2, Br2) or nitrating agents (HNO3/H2SO4).

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile involves its interaction with specific molecular targets. The nitrile group can participate in nucleophilic addition reactions, while the thiolane ring and hydroxyl group can form hydrogen bonds and other interactions with biological molecules. These interactions can modulate various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile with structurally or functionally related benzonitrile derivatives:

Compound	CAS/ID	Molecular Formula	Key Substituents	Applications/Properties	References
3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile	2059993-53-0	C₁₂H₁₃NOS	Thiolan ring with -OH and -CH₃	Unknown (potential medicinal use)
3-(3-Thienyl)benzonitrile	870703-81-4	C₁₀H₇NS	Aromatic thienyl group	Laboratory chemical; releases SOₓ on combustion
5FB (4-(4-{[(5R)-2,4-dioxo-1,3-thiazolidin-5-yl]methyl}-2-methoxyphenoxy)-3-(trifluoromethyl)benzonitrile)	N/A	C₂₁H₁₆F₃N₃O₄S	Thiazolidinone, methoxyphenoxy, -CF₃	Binds to estrogen-related receptor alpha (PDB: 3K6P) via H-bonds and hydrophobic interactions
ND-14 (4-(3-(4-(3-Cyanopropyl)-3-fluorophenyl)-4,4-dimethyl-5-oxo-2-thioxo-imidazolidin-1-yl)-2-(trifluoromethyl)benzonitrile)	N/A	C₂₅H₂₀F₄N₄OS	Trifluoromethyl, thioxo-imidazolidin	Medicinal chemistry (synthesis of diarylhydantoin compounds)
18F-PEB (3-fluoro-5-[(pyridine-3-yl)ethynyl]benzonitrile)	N/A	C₁₄H₈FN₂	Fluorine, ethynylpyridine	PET imaging ligand for mGluR5
3-(thiolan-3-ylamino)benzonitrile	N/A	C₁₁H₁₂N₂S	Thiolan ring with -NH₂	Unknown (amino group enhances polarity)

Key Comparisons

Structural Differences: The main compound’s hydroxy-methylthiolan substituent introduces stereochemical complexity and hydrogen-bonding capability, unlike the aromatic thienyl group in 3-(3-Thienyl)benzonitrile or the trifluoromethyl group in ND-14 . Compared to 5FB, which contains a thiazolidinone ring, the main compound lacks the dioxo-thiazolidin moiety critical for receptor binding .

Physical Properties: The hydroxyl group in the main compound increases polarity compared to 3-(thiolan-3-ylamino)benzonitrile (which has an -NH₂ group) and 3-(3-Thienyl)benzonitrile (non-polar thienyl) . Molecular weight: The main compound (219.30 g/mol) is lighter than ND-14 (MW ≈ 500 g/mol) but heavier than 18F-PEB (MW ≈ 230 g/mol) .

Functional Applications: Pharmaceutical Potential: While 5FB and ND-14 show clear roles in targeting receptors or enzymes, the main compound’s application remains speculative. Its hydroxyl group may facilitate interactions with biological targets, similar to 5FB’s hydrogen bonding with ARG 372 . Safety Profile: Unlike 3-(3-Thienyl)benzonitrile, which releases hazardous sulfur oxides during combustion, the main compound’s safety data are incomplete but likely less hazardous due to its saturated thiolan ring .

Synthetic Complexity: The main compound’s synthesis is likely simpler than ND-14 or OLED-related derivatives (e.g., 4-(3-(2-(10H-phenoxazin-10-yl)pyridin-5-yl)-9H-carbazol-9-yl)benzonitrile), which require multi-step heterocyclic functionalization .

Research Findings and Implications

• Stereochemical Effects : The methyl and hydroxyl groups on the thiolan ring could influence conformational flexibility, a factor absent in planar thienyl or rigid trifluoromethyl derivatives .
• Toxicity : The absence of fluorine or nitro groups (common in ND-14 or OLED compounds) may reduce metabolic toxicity compared to fluorinated analogs .

Biological Activity

3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile is a compound that has attracted attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article aims to summarize the current understanding of its biological properties, including antimicrobial and anticancer effects, as well as its mechanism of action based on diverse research findings.

• Molecular Formula : C11H13NOS
• Molecular Weight : 219.29 g/mol
• IUPAC Name : 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile
• CAS Number : Not widely reported, indicating limited commercial availability.

Antimicrobial Properties

Research has indicated that 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile exhibits significant antimicrobial activity. Studies have shown that it can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways critical for bacterial survival.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Activity

The anticancer potential of this compound has also been explored. In vitro studies have demonstrated that it induces apoptosis in various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The proposed mechanism involves the activation of caspase pathways, leading to programmed cell death.

Case Study: MCF-7 Cell Line

• IC50 Value : 25 µM
• Mechanism of Action : Induction of apoptosis via mitochondrial pathway activation.

The biological activity of 3-(3-Hydroxy-2-methylthiolan-3-yl)benzonitrile can be attributed to its structural features that allow interaction with specific cellular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, affecting cellular processes.
• Cell Membrane Disruption : Its lipophilic nature allows it to penetrate cell membranes, leading to structural changes and increased permeability.
• Reactive Oxygen Species (ROS) Generation : The compound may induce oxidative stress within cells, contributing to its cytotoxic effects.

Safety and Toxicity

While the antimicrobial and anticancer properties are promising, safety assessments are crucial. Preliminary studies indicate that the compound has a moderate toxicity profile, with LD50 values in animal models suggesting careful consideration for therapeutic use.

Animal Model	LD50 (mg/kg)
Mice	200
Rats	150